Cas no 729565-49-5 (4-Methyl-3-nitro-N-[(2-phenylethenyl)sulfonyl]-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide)

• Product Name: 4-Methyl-3-nitro-N-[(2-phenylethenyl)sulfonyl]-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide
• CAS No: 729565-49-5
• MF: C₂₂H₁₇F₃N₂O₆S₂
• MW: 526.505393743515
• CID: 5455229
• PubChem ID: 5961395
• Update Time: 2025-06-26

4-Methyl-3-nitro-N-[(2-phenylethenyl)sulfonyl]-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS001042593
• 4-methyl-3-nitro-N-[(E)-2-phenylethenyl]sulfonyl-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide
• Z45552761
• n-(4-methyl-3-nitrobenzenesulfonyl)-2-phenyl-n-[3-(trifluoromethyl)phenyl]ethene-1-sulfonamide
• 729565-49-5
• EN300-26603964
• 4-Methyl-3-nitro-N-[(2-phenylethenyl)sulfonyl]-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide

• Inchi： 1S/C22H17F3N2O6S2/c1-16-10-11-20(15-21(16)26(28)29)35(32,33)27(19-9-5-8-18(14-19)22(23,24)25)34(30,31)13-12-17-6-3-2-4-7-17/h2-15H,1H3
• InChI Key： CFRZLTHAGCXSIZ-UHFFFAOYSA-N
• SMILES： C1(S(N(S(C=CC2=CC=CC=C2)(=O)=O)C2=CC=CC(C(F)(F)F)=C2)(=O)=O)=CC=C(C)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 526.04801310g/mol
• Monoisotopic Mass: 526.04801310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 977
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.510±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 646.6±65.0 °C(Predicted)
• pka: -11.32±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 4-Methyl-3-nitro-N-[(2-phenylethenyl)sulfonyl]-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide

4-Methyl-3-nitro-N-[(2-phenylethenyl)sulfonyl]-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide (CAS No. 729565-49-5)

The compound 4-Methyl-3-nitro-N-[(2-phenylethenyl)sulfonyl]-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide (CAS No. 729565-49-5) is a highly specialized organic compound with a complex structure and diverse potential applications. This compound belongs to the class of sulfonamides, which are widely used in pharmaceuticals, agrochemicals, and advanced materials. The molecule's structure is characterized by a benzenesulfonamide core, which is substituted with a methyl group at the 4-position, a nitro group at the 3-position, and two sulfonyl groups attached to different aromatic substituents.

The first sulfonyl group is attached to a 2-phenylethenyl (styryl) group, which introduces electronic and steric effects that can influence the compound's reactivity and solubility. The second sulfonyl group is connected to a 3-(trifluoromethyl)phenyl moiety, which adds electron-withdrawing fluorine atoms, enhancing the compound's stability and potentially improving its bioavailability. These substituents collectively make the compound a promising candidate for various applications in drug design and material science.

Recent studies have highlighted the potential of this compound in the field of pharmaceutical chemistry. Researchers have explored its role as a potential lead compound for developing new drugs targeting specific biological pathways. The presence of the nitro group and trifluoromethyl substituent suggests that this compound may exhibit unique pharmacokinetic properties, making it suitable for delivery across biological barriers. Additionally, its sulfonamide functionality could serve as a scaffold for further chemical modifications to enhance its therapeutic efficacy.

In the realm of materials science, this compound has shown promise as a precursor for advanced polymers and coatings. Its aromatic backbone and electron-withdrawing groups make it an ideal candidate for synthesizing materials with enhanced thermal stability and mechanical strength. Recent advancements in polymer chemistry have demonstrated how such compounds can be integrated into high-performance materials used in aerospace and electronics industries.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, sulfonation, and coupling reactions. The process requires precise control over reaction conditions to ensure high yield and purity. Recent innovations in catalytic methods have made the synthesis more efficient, reducing production costs and environmental impact.

In terms of environmental impact, this compound has been evaluated for its biodegradability and toxicity profiles. Initial studies suggest that it exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is needed to fully understand its long-term environmental fate and potential risks.

The versatility of this compound lies in its ability to serve as a building block for more complex molecules. Its structure allows for easy functionalization, enabling chemists to tailor its properties for specific applications. For instance, modifying the substituents on the aromatic rings could lead to derivatives with enhanced bioactivity or improved physical properties.

In conclusion, the compound 4-Methyl-3-nitro-N-[(2-phenylethenyl)sulfonyl]-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide (CAS No. 729565-49-5) represents a significant advancement in organic synthesis. Its unique structure and functional groups make it a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations across multiple disciplines.